Cas no 7779-75-1 (Isobutyl Acetoacetate)

Isobutyl Acetoacetate Properties

Names and Identifiers

• Isobutyl 3-oxobutanoate
• Isobutyl acetoacetate
• Acetoacetic Acid Isobutyl Ester
• ISO-BUTYL ACETOACETATE
• 2-methylpropyl 3-oxobutanoate
• 3-Oxo-butanoic acid 2-methylpropyl ester
• +Expand

• MDL： MFCD00059349
• InChIKey： ZYXNLVMBIHVDRH-UHFFFAOYSA-N
• Inchi： 1S/C8H14O3/c1-6(2)5-11-8(10)4-7(3)9/h6H,4-5H2,1-3H3
• SMILES： CC(C)COC(=O)CC(=O)C

Computed Properties

• Exact Mass: 158.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 158.094294
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.16470
• PSA: 43.37000
• Refractive Index: n20/D 1.424(lit.)
• Boiling Point: 204°C
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• FEMA: 2177
• Color/Form: Colorless liquid. Sweet brandy \ fruity and fruity
• Density: 0.98 g/mL at 25 °C(lit.)

Isobutyl Acetoacetate Security Information

• Symbol: GHS07
• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning

Isobutyl Acetoacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters